Cas no 6750-04-5 (Prop-2-yn-1-yl benzoate)

• Product Name: Prop-2-yn-1-yl benzoate
• CAS No: 6750-04-5
• MF: C₁₀H₈O₂
• MW: 160.169322967529
• MDL: MFCD00996341
• CID: 525885
• PubChem ID: 24878282
• Update Time: 2025-04-19

Prop-2-yn-1-yl benzoate Chemical and Physical Properties

Names and Identifiers

• Prop-2-yn-1-yl benzoate
• Propargyl benzoate
• 2-Propyn-1-ol,1-benzoate
• ACETYL-PROLYL-ALANYL-PROLYL-TYROSYLAMIDE

• MDL： MFCD00996341
• Inchi： 1S/C10H8O2/c1-2-8-12-10(11)9-6-4-3-5-7-9/h1,3-7H,8H2
• InChI Key： NBDHEMWCIUHARG-UHFFFAOYSA-N
• SMILES： O(CC#C)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 160.05200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: liquid
• Density: 1.106 g/mL at 25 °C(lit.)
• Boiling Point: 225-226 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.5320(lit.)
• PSA: 26.30000
• LogP: 1.47660
• Solubility: Not determined

Prop-2-yn-1-yl benzoate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters